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Compound of Interest

Compound Name: N-(butan-2-yl)thian-4-amine

Cat. No.: B13260574

Get Quote

To address the core inquiry directly: N-(butan-2-yl)thian-4-amine is not a structurally novel

compound in the sense of being an undiscovered or unregistered chemical entity. It possesses

a verified Chemical Abstracts Service (CAS) Registry Number (1153348-16-3) and is

commercially available through specialized chemical suppliers as a synthetic building block[1].

However, in the context of modern drug discovery, the application of this specific scaffold is

highly novel. As the pharmaceutical industry exhausts flat, sp2-hybridized chemical space,

there is a massive push toward sp3-rich, three-dimensional frameworks. The thiane

(tetrahydrothiopyran) ring functionalized with a sterically hindered secondary amine (sec-

butylamine) provides medicinal chemists with a unique pharmacophore to circumvent crowded

intellectual property (IP) landscapes, modulate lipophilicity, and introduce predictable metabolic

handles.

Structural and Physicochemical Profiling
Understanding the utility of N-(butan-2-yl)thian-4-amine requires a deep dive into its structural

dynamics:

Chemical Identity: IUPAC: N-(butan-2-yl)tetrahydro-2H-thiopyran-4-amine; Formula:

C9H19NS; Molecular Weight: 173.32 g/mol .
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Conformational Dynamics: The thiane ring adopts a chair conformation similar to

cyclohexane. However, the carbon-sulfur (C-S) bond is significantly longer (~1.82 Å) than a

carbon-carbon (C-C) bond (~1.54 Å). This elongation alters the ring pucker, subtly shifting

the spatial vector of the amine substituent at the 4-position. This vector shift is critical for

optimizing binding interactions in deep, hydrophobic protein pockets where a piperidine

analog might clash sterically.

Stereochemistry: The compound contains a chiral center at the sec-butyl group (butan-2-yl).

Unless synthesized via enantioselective catalysis or resolved post-synthesis, it exists as a

racemate.

Synthetic Methodology: Reductive Amination
Protocol
The most efficient, scalable, and chemoselective route to synthesize N-(butan-2-yl)thian-4-
amine is via the reductive amination of tetrahydro-4H-thiopyran-4-one with sec-butylamine[2].

This approach avoids the over-alkylation issues inherent to direct SN2 alkylation of primary

amines.

Causality of Experimental Choices:

Solvent Selection: Anhydrous 1,2-dichloroethane (DCE) is preferred over protic solvents to

stabilize the transient iminium intermediate and prevent premature hydrolysis.

Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)3) is the reagent of choice.

Unlike sodium borohydride (NaBH4), which can prematurely reduce the starting ketone to an

alcohol, NaBH(OAc)3 is a milder hydride donor that selectively targets the protonated

iminium ion, ensuring high chemoselectivity[2].

Step-by-Step Self-Validating Protocol:

Imine Formation: To a solution of tetrahydro-4H-thiopyran-4-one (1.0 eq) in anhydrous DCE

(0.2 M), add sec-butylamine (1.1 eq).

Acid Catalysis: Add a catalytic amount of glacial acetic acid (0.1 eq) to facilitate iminium ion

formation. Stir at room temperature for 1-2 hours under an inert argon atmosphere.
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Reduction: Cool the reaction vessel to 0 °C to control the mild exotherm. Add NaBH(OAc)3

(1.5 eq) portion-wise.

Validation & Monitoring: Allow the reaction to warm to room temperature and stir for 12

hours. Validate reaction progress via LC-MS or TLC (ninhydrin stain) until the complete

consumption of the starting ketone is observed.

Quench & Extraction: Quench the reaction with saturated aqueous NaHCO3. Logic: This

neutralizes the acetic acid, destroys excess hydride, and ensures the product is in its free-

base form for extraction. Extract the aqueous layer with dichloromethane (DCM).

Purification: Dry the combined organic layers over anhydrous Na2SO4, concentrate under

reduced pressure, and purify via silica gel chromatography (eluting with a gradient of

DCM/MeOH containing 1% Et3N to prevent amine streaking on the silica).
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Reductive amination workflow for synthesizing N-(butan-2-yl)thian-4-amine.
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ADME Implications and Thiane Ring Metabolism
Replacing traditional carbocycles or piperidines with a thiane ring profoundly impacts the

Absorption, Distribution, Metabolism, and Excretion (ADME) profile of a drug candidate.

The sulfur atom in the thiane ring acts as a unique metabolic soft spot. In vivo, it is highly

susceptible to Phase I oxidation by Cytochrome P450 (CYP450) enzymes and Flavin-

containing monooxygenases (FMOs)[3]. This oxidation proceeds sequentially:

Thioether to Sulfoxide: The initial oxidation yields a sulfoxide, introducing a highly polar,

hydrogen-bond accepting moiety. This rapidly decreases the molecule's LogP, often aiding in

renal clearance and reducing off-target toxicity.

Sulfoxide to Sulfone: Further oxidation yields a sulfone, which is chemically stable and highly

polar.

Medicinal chemists frequently exploit this predictable metabolism to design "soft drugs" (drugs

designed to be rapidly metabolized into inactive forms after achieving their local effect) or to

generate active metabolites with unique polypharmacology[4].
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Phase I metabolic oxidation pathway of the thiane ring to sulfoxide and sulfone.

Comparative Physicochemical Data
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To understand why a researcher would select N-(butan-2-yl)thian-4-amine over its structural

cousins, we must analyze their comparative physicochemical properties. The table below

summarizes the strategic differences between the thiane scaffold and its common bioisosteres.

Property
N-(butan-2-yl)thian-
4-amine

Piperidine Analog
Cyclohexane
Analog

Ring Heteroatom Sulfur (Thioether) Nitrogen (Amine) None (Carbocycle)

LogP (Estimated) ~2.5 ~1.8 ~3.1

Primary Metabolic

Handle

S-Oxidation

(Sulfoxide/Sulfone)

N-Oxidation / N-

Dealkylation
Ring Hydroxylation

Conformational

Flexibility

High (Longer C-S

bonds)
Moderate Moderate

pKa of 4-Amine
~9.2 (Inductive

withdrawal by S)
~9.8 (Basic) ~10.2 (Highly Basic)

Conclusion
While N-(butan-2-yl)thian-4-amine is a cataloged chemical entity, its strategic implementation

in medicinal chemistry is highly innovative. By leveraging its unique conformational vectors,

reduced basicity relative to carbocyclic amines, and predictable metabolic oxidation pathways,

researchers can utilize this building block to escape flat chemical space and develop highly

selective, patentable therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13260574?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/1153348-16-3.html
https://pubs.acs.org/doi/10.1021/acs.joc.0c02829
https://pmc.ncbi.nlm.nih.gov/articles/PMC8397685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7588045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7588045/
https://www.benchchem.com/product/b13260574/docs#executive-summary-defining-novelty-in-chemical-space
https://www.benchchem.com/product/b13260574/docs#executive-summary-defining-novelty-in-chemical-space
https://www.benchchem.com/product/b13260574/docs#executive-summary-defining-novelty-in-chemical-space
https://www.benchchem.com/product/b13260574/docs#executive-summary-defining-novelty-in-chemical-space
https://www.benchchem.com/product/b13260574?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13260574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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